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Compound of Interest

Compound Name: Ethyl 3,3,3-trifluoropropanoate

Cat. No.: B1273106 Get Quote

This guide provides essential safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for the handling of Ethyl 3,3,3-
trifluoropropanoate in a laboratory setting. Adherence to these guidelines is crucial for

ensuring the safety of researchers, scientists, and drug development professionals.

Hazard Summary
Ethyl 3,3,3-trifluoropropanoate is a flammable liquid and vapor that can cause skin and eye

irritation, and may lead to respiratory irritation.[1][2] It is imperative to handle this chemical with

appropriate safety measures to mitigate these risks.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment when handling

Ethyl 3,3,3-trifluoropropanoate.
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Protection Type Recommended Equipment Specifications & Notes

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[3][4]

Equipment should comply with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3][4]

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

exposure.[3][4][5]

Wash hands and any exposed

skin thoroughly after handling.

[3] Contaminated clothing

should be removed and

washed before reuse.[2]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator.

To be used if exposure limits

are exceeded or if irritation or

other symptoms are

experienced.[3][4][5] Use only

outdoors or in a well-ventilated

area.[2][6]

Safe Handling and Storage Protocol
Engineering Controls:

Facilities must be equipped with an eyewash station and a safety shower in close proximity

to the workstation.[3][5]

Use in a well-ventilated area.[2][6] Explosion-proof electrical, ventilating, and lighting

equipment should be utilized.[1][3]

Handling Procedures:

Read and understand the Safety Data Sheet (SDS) before use.

Keep away from heat, sparks, open flames, and other ignition sources.[1][3] No smoking.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119025000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119025000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119025000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05681.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-TRIFLUOROACETATE-CASNO-383-63-03755-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119025000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05681.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-TRIFLUOROACETATE-CASNO-383-63-03755-EN.aspx
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Gen-Pro_Gib-4_MSDS1.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05681.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-TRIFLUOROACETATE-CASNO-383-63-03755-EN.aspx
https://s3-us-west-1.amazonaws.com/agrian-cg-fs1-production/pdfs/Gen-Pro_Gib-4_MSDS1.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2100/2123-3-71.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/2100/2123-3-71.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/2100/2123-3-71.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use only non-sparking tools and take precautionary measures against static discharge.[3][4]

Ground and bond container and receiving equipment.[2][3]

Avoid breathing vapor or mist.[5]

Avoid contact with skin, eyes, and clothing.[3][5]

Handle in accordance with good industrial hygiene and safety practices.[3][7]

Storage:

Store in a cool, dry, and well-ventilated place.[3][5]

Keep the container tightly closed.[1][3][5]

Store in a flammables area away from incompatible materials such as strong oxidizing

agents.[3][5]

First Aid Measures
In case of exposure, follow the procedures outlined in the table below.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[5] Remove contact

lenses if present and easy to do.[2][3] Seek

medical attention.[3][5]

Skin Contact

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes.[5] Seek medical attention if irritation

persists.[3]

Inhalation

Remove the individual from exposure to fresh

air immediately.[5] If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

[5] Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Wash mouth out with

water.[5] Seek immediate medical attention or

call a poison control center.[2][3]

Spill and Disposal Plan
Accidental Release Measures:

Evacuate unnecessary personnel from the area.[1][2]

Remove all sources of ignition.[3][4][5]

Ensure adequate ventilation.[1]

Wear appropriate personal protective equipment as indicated in the PPE section.[5]

Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable,

closed container for disposal.[5] Use spark-proof tools during cleanup.[3][5]

Disposal:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://pim-resources.coleparmer.com/sds/05681.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-TRIFLUOROACETATE-CASNO-383-63-03755-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05681.pdf
https://pim-resources.coleparmer.com/sds/05681.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05681.pdf
https://pim-resources.coleparmer.com/sds/05681.pdf
https://pim-resources.coleparmer.com/sds/05681.pdf
https://pim-resources.coleparmer.com/sds/05681.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-TRIFLUOROACETATE-CASNO-383-63-03755-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/2100/2123-3-71.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-ETHYL-TRIFLUOROACETATE-CASNO-383-63-03755-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC119025000&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05681.pdf
https://synquestprodstorage.blob.core.windows.net/msds/2100/2123-3-71.pdf
https://pim-resources.coleparmer.com/sds/05681.pdf
https://pim-resources.coleparmer.com/sds/05681.pdf
https://www.fishersci.com/store/msds?partNumber=AAB20611&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/05681.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1273106?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical waste generators must determine if the discarded chemical is classified as a

hazardous waste.[3][5]

Consult and comply with local, regional, and national hazardous waste regulations for

complete and accurate classification and disposal.[3][5]

Dispose of contents and container to an approved waste disposal plant.[3][4]
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Caption: Workflow for the safe handling and disposal of Ethyl 3,3,3-trifluoropropanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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